![molecular formula C17H15ClN2O4S B2800585 3-(((6-Chlorobenzo[d]thiazol-2-yl)amino)methylene)-1,5-dioxaspiro[5.5]undecane-2,4-dione CAS No. 1105242-52-1](/img/structure/B2800585.png)
3-(((6-Chlorobenzo[d]thiazol-2-yl)amino)methylene)-1,5-dioxaspiro[5.5]undecane-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains a benzothiazole moiety, which is a heterocyclic compound containing a benzene ring fused to a thiazole ring. Benzothiazoles are known for their diverse biological activities . The compound also contains a spirocyclic dione structure, which is a type of cyclic compound where two rings share a single atom.
Synthesis Analysis
While the specific synthesis pathway for this compound isn’t available, benzothiazoles are typically synthesized through the condensation of 2-aminobenzenethiols with carboxylic acids in the presence of phosphorus oxychloride .Molecular Structure Analysis
The benzothiazole moiety is planar due to the conjugation of p-orbitals across the ring. The aromaticity of the benzothiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. The benzothiazole moiety can undergo electrophilic substitution at the carbon adjacent to the sulfur atom .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. Benzothiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents .Scientific Research Applications
- ATCA derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities . These compounds show promise in modulating inflammation and pain pathways, making them relevant for drug development.
- Traditional nonsteroidal anti-inflammatory drugs (NSAIDs) often cause gastrointestinal (GI) irritation, bleeding, and ulceration due to COX-1 inhibition. ATCA derivatives exhibit lower ulcerogenic effects compared to standard NSAIDs, making them potential candidates for safer pain management .
- Some ATCA derivatives have been designed as topoisomerase I inhibitors . Topoisomerases play crucial roles in DNA replication and repair, and inhibiting them can lead to cell death. These derivatives may have applications in cancer therapy.
- In vitro studies have shown that ATCA derivatives inhibit proliferation in human cancer cell lines, including MGC-803, HepG-2, T24, and NCI-H460 . Their potential as anticancer agents warrants further investigation.
- A scalable chemoenzymatic process has been developed for ATCA synthesis, providing a high yield of the compound . This efficient method could facilitate large-scale production for research and drug development.
- ATCA derivatives have been used as building blocks for novel benzamides with potential pharmacological activities . These compounds may find applications in diverse therapeutic areas.
Anti-Inflammatory and Analgesic Properties
Ulcerogenic and Gastrointestinal Safety
Topoisomerase I Inhibition
Antiproliferative Activity Against Cancer Cells
Chemoenzymatic Synthesis
Design of Novel Benzamides
Mechanism of Action
Target of Action
Compounds with similar structures, such as benzothiazole derivatives, have been shown to target cyclo-oxygenase (cox) enzymes, specifically cox-1 and cox-2 . These enzymes play a crucial role in the biosynthesis of prostaglandins, which are involved in inflammation and pain .
Mode of Action
This results in anti-inflammatory and analgesic effects .
Biochemical Pathways
The compound likely affects the arachidonic acid pathway, given its potential interaction with COX enzymes . In this pathway, arachidonic acid is metabolized to prostaglandins and leukotrienes, which are involved in inflammation and pain . By inhibiting COX enzymes, the compound could reduce the production of these inflammatory mediators .
Result of Action
The potential inhibition of COX enzymes by this compound could lead to reduced inflammation and pain, given the role of these enzymes in producing inflammatory mediators . .
properties
IUPAC Name |
3-[[(6-chloro-1,3-benzothiazol-2-yl)amino]methylidene]-1,5-dioxaspiro[5.5]undecane-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN2O4S/c18-10-4-5-12-13(8-10)25-16(20-12)19-9-11-14(21)23-17(24-15(11)22)6-2-1-3-7-17/h4-5,8-9H,1-3,6-7H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXZSBABXSPBVFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)OC(=O)C(=CNC3=NC4=C(S3)C=C(C=C4)Cl)C(=O)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(((6-Chlorobenzo[d]thiazol-2-yl)amino)methylene)-1,5-dioxaspiro[5.5]undecane-2,4-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.